Ethyl 2-isobutyramido-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 5,5,7,7-tetramethyl-2-(2-methylpropanoylamino)-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C18H28N2O3S/c1-8-23-16(22)12-11-9-17(4,5)20-18(6,7)13(11)24-15(12)19-14(21)10(2)3/h10,20H,8-9H2,1-7H3,(H,19,21)
• InChI Key: LGPPWXYMJIEIGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C(C)C
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol
• CAS No.: 887901-91-9

Description

Ethyl 2-isobutyramido-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H28N2O3S and its molecular weight is 352.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Highly Functionalized Tetrahydropyridines

This compound has been used in the synthesis of highly functionalized tetrahydropyridines through an expedient phosphine-catalyzed [4 + 2] annulation process. This synthesis showcases the compound's ability to act as a 1,4-dipole synthon, undergoing annulation with N-tosylimines to yield ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003).

Facilitating Synthesis of Novel Pyridothienopyrimidines

It facilitates the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems, demonstrating its versatility as a precursor in generating diverse polyheterocyclic systems. This underscores its potential in synthesizing complex molecules for further pharmacological and material science studies (Bakhite, Al‐Sehemi, & Yamada, 2005).

Contribution to Heterocyclic Chemistry

This compound also contributes significantly to the field of heterocyclic chemistry by serving as a building block for the synthesis of 3-substituted Pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines and related fused thiazolo derivatives, showcasing its role in the construction of molecules with potential applications in medicinal chemistry and materials science (Ahmed, 2003).

Development of Photophysical Properties

Additionally, it has been used in the synthesis of novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates, where the reaction conditions were thoroughly studied, and the spectral-fluorescent properties of the synthesized compounds were carefully investigated. This highlights its use in developing compounds with specific photophysical properties, which could have applications in optoelectronics and molecular sensors (Ershov et al., 2019).

Synthesis of Fused Heterocyclic Systems

The versatility of Ethyl 2-isobutyramido-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate in facilitating the synthesis of various fused heterocyclic systems, including pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines and related fused 1,2,4-triazolo and 1,3,4-thiadiazolo-derivatives, is noteworthy. This underscores its utility in creating complex molecular architectures for further chemical and pharmacological exploration (Ahmed, 2002).